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Compound of Interest

Compound Name: Mca-VDQVDGW-Lys(Dnp)-NH2

Cat. No.: B12403031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mca-VDQVDGW-Lys(Dnp)-NH2 is a highly specific fluorogenic substrate for caspase-7, a key

executioner enzyme in the apoptotic pathway. This substrate is an indispensable tool for the

sensitive and continuous measurement of caspase-7 activity in vitro. The peptide sequence

VDQVDGW is selectively recognized and cleaved by caspase-7. The substrate is labeled with

a fluorescent donor, (7-Methoxycoumarin-4-yl)acetyl (Mca), and a quencher, 2,4-Dinitrophenyl

(Dnp). In its intact state, the fluorescence of the Mca group is quenched by the proximity of the

Dnp group through Förster Resonance Energy Transfer (FRET). Upon enzymatic cleavage by

caspase-7 between the aspartic acid (D) and glycine (G) residues, the Mca fluorophore is

liberated from the quenching effects of the Dnp moiety, resulting in a significant increase in

fluorescence intensity. This direct relationship between fluorescence and enzymatic activity

allows for the precise quantification of caspase-7 kinetics and is particularly useful for high-

throughput screening of potential caspase-7 inhibitors.

Product Information

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12403031?utm_src=pdf-interest
https://www.benchchem.com/product/b12403031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Full Name
(7-Methoxycoumarin-4-yl)acetyl-Val-Asp-Gln-

Val-Asp-Gly-Trp-Lys(2,4-Dinitrophenyl)-NH2

Molecular Formula C60H74N14O21

Appearance Lyophilized powder

Fluorophore Mca ((7-Methoxycoumarin-4-yl)acetyl)

Quencher Dnp (2,4-Dinitrophenyl)

Excitation Maximum (λex) 328 nm

Emission Maximum (λem) 420 nm

Enzyme Specificity Caspase-7

Storage and Handling
Proper storage and handling of Mca-VDQVDGW-Lys(Dnp)-NH2 are critical to maintain its

integrity and ensure reproducible experimental results.

Condition Recommendation

Lyophilized Powder

Store at -20°C to -80°C. Protect from light and

moisture. Stable for at least one year under

these conditions.

Stock Solutions

Aliquot and store at -20°C to -80°C. Avoid

repeated freeze-thaw cycles. When stored at

-20°C, the solution is stable for up to one month.

For longer-term storage (up to 6 months), -80°C

is recommended.[1]

General Handling

Allow the vial to warm to room temperature

before opening to prevent condensation. Use

personal protective equipment (gloves, lab coat,

safety glasses) when handling the compound.
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Experimental Protocols
Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Mca-VDQVDGW-
Lys(Dnp)-NH2 in Dimethyl Sulfoxide (DMSO).

Materials:

Mca-VDQVDGW-Lys(Dnp)-NH2 lyophilized powder

Anhydrous, molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Procedure:

Bring the vial of lyophilized Mca-VDQVDGW-Lys(Dnp)-NH2 to room temperature before

opening.

Centrifuge the vial briefly to ensure all the powder is at the bottom.

Carefully open the vial and add the appropriate volume of DMSO to achieve a 10 mM

concentration. For example, to prepare a 10 mM stock solution from 1 mg of the peptide

(Molecular Weight: ~1327.3 g/mol ), add approximately 75.3 µL of DMSO.

Vortex the solution gently until the peptide is completely dissolved. If necessary, sonicate

briefly in a water bath to aid dissolution.

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10 µL) in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.

In Vitro Caspase-7 Activity Assay
This protocol provides a general procedure for measuring caspase-7 activity using the Mca-
VDQVDGW-Lys(Dnp)-NH2 substrate in a 96-well plate format.
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Materials:

10 mM Mca-VDQVDGW-Lys(Dnp)-NH2 stock solution in DMSO

Recombinant active human caspase-7

Caspase Assay Buffer (e.g., 20 mM HEPES, 10% Sucrose, 0.1% CHAPS, 10 mM DTT, pH

7.4)

96-well black, flat-bottom microplate

Fluorescence microplate reader with excitation at ~328 nm and emission at ~420 nm

Procedure:

Prepare the Caspase Assay Buffer and keep it on ice.

Dilute the 10 mM Mca-VDQVDGW-Lys(Dnp)-NH2 stock solution in Caspase Assay Buffer to

the desired final working concentration. A final concentration of 10-50 µM is a common

starting point for kinetic assays.

Prepare serial dilutions of recombinant caspase-7 in Caspase Assay Buffer.

In a 96-well plate, add the following to each well:

Sample wells: X µL of diluted caspase-7 and Y µL of diluted substrate solution.

Substrate control well: X µL of Caspase Assay Buffer and Y µL of diluted substrate solution

(to measure background fluorescence).

Enzyme control well: X µL of diluted caspase-7 and Y µL of Caspase Assay Buffer (to

measure intrinsic enzyme fluorescence, if any).

The final volume in each well should be consistent (e.g., 100 µL).

Initiate the reaction by adding the substrate solution to the wells containing the enzyme.
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Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate

temperature (e.g., 37°C).

Measure the fluorescence intensity at regular intervals (e.g., every 1-5 minutes) for a desired

period (e.g., 30-60 minutes).

Calculate the rate of substrate cleavage by determining the linear portion of the fluorescence

increase over time.
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Caption: Overview of the Caspase-7 activation cascade in apoptosis.
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Experimental Workflow for Caspase-7 Activity Assay
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Caption: Workflow for measuring caspase-7 activity.
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Mechanism of FRET-based Substrate Cleavage
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Caption: FRET mechanism of the caspase-7 substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12403031#preparing-mca-vdqvdgw-lys-dnp-nh2-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12403031#preparing-mca-vdqvdgw-lys-dnp-nh2-stock-solutions
https://www.benchchem.com/product/b12403031#preparing-mca-vdqvdgw-lys-dnp-nh2-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12403031?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

